An In-depth Technical Guide on the Core Properties of Di-tert-dodecyl Polysulfide
An In-depth Technical Guide on the Core Properties of Di-tert-dodecyl Polysulfide
Introduction
Di-tert-dodecyl polysulfide (DTDP) is a complex mixture of organosulfur compounds that plays a crucial role in various industrial applications, most notably as an extreme pressure (EP) additive in lubricants and metalworking fluids.[1][2] This technical guide provides a comprehensive overview of its fundamental properties, synthesis, and mechanism of action, tailored for researchers, scientists, and professionals in related fields. DTDP is characterized by its high sulfur content and thermal stability, which impart desirable anti-wear and antioxidant properties to lubricating formulations.[1]
Chemical and Physical Properties
Di-tert-dodecyl polysulfide is not a single molecule but rather a mixture of polysulfide chains (Sₓ, where x can range from 2 to 6 or more) with tertiary-dodecyl groups at each end.[3] The tertiary dodecyl group is a branched C12H25 alkyl group. Due to its nature as a complex mixture, its physical and chemical properties are often reported as ranges or averages.
Table 1: General and Physical Properties of Di-tert-dodecyl Polysulfide
| Property | Value | Reference |
| CAS Number | 68425-15-0 | [1][4][5][6] |
| Molecular Formula | C24H50Sₓ (variable) | |
| Appearance | Yellow to reddish-colored liquid | [1] |
| Odor | Strong, characteristic | [1] |
| Boiling Point | 193.7 °C to 470.6°C at 760 mmHg | [1][4][7] |
| Density | 0.95 to 1.01 g/mL at 25 °C | [1] |
| Flash Point | >100 °C (>212 °F) | [1] |
| Water Solubility | Very low (e.g., 260 ng/L at 20°C) | [1][4] |
| Solubility in Organic Solvents | Readily soluble | [1] |
| Viscosity | ~53 cP at 40 °C | |
| Pour Point | -21 °C |
Applications
The primary application of di-tert-dodecyl polysulfide is as an extreme pressure (EP) additive in a wide range of lubricants, including:
-
Metalworking Fluids: It is used in fluids for machining and forming ferrous metals.[2]
-
Industrial and Automotive Gear Oils: It enhances the performance of gear oils under high-load conditions.[8]
-
Greases: It is incorporated into industrial and automotive greases to improve their load-carrying capacity.[1][2]
-
Rubber Industry: It can be used as a vulcanizing agent in the production of rubber products.[1]
Mechanism of Action as an Extreme Pressure Additive
The effectiveness of di-tert-dodecyl polysulfide as an EP additive stems from its ability to form a protective film on metal surfaces under high pressure and temperature conditions. This process can be summarized as follows:
-
Thermal Decomposition: At elevated temperatures generated by friction between moving metal parts, the polysulfide bonds in DTDP break.
-
Reaction with Metal Surface: The released sulfur species react with the metal surface (typically iron or steel) to form a sacrificial layer of metal sulfides (e.g., iron sulfide).
-
Protective Film Formation: This sulfide (B99878) layer has a lower shear strength than the base metal, preventing direct metal-to-metal contact, welding, and subsequent wear and seizure.
The following diagram illustrates this logical relationship.
Synthesis and Experimental Protocols
Synthesis
The synthesis of di-tert-dodecyl polysulfide typically involves the reaction of a tert-dodecyl mercaptan with elemental sulfur in the presence of a catalyst.[9]
A general synthetic protocol is as follows:
-
Reactant Charging: Tert-dodecyl mercaptan, elemental sulfur, and a catalyst (e.g., alumina) are charged into a reaction vessel.[9] The ratio of sulfur to mercaptan can be adjusted to control the average length of the polysulfide chain.[9]
-
Reaction: The mixture is heated and stirred. Reaction temperatures can range from 25°C to 150°C, with a preferred range of 60°C to 80°C.[9] The reaction time is typically between 0.5 to 5 hours.[9]
-
Work-up: After the reaction is complete, the catalyst is filtered off.[9]
-
Purification: Excess mercaptan is removed under reduced pressure to yield the final di-tert-dodecyl polysulfide product.[9]
Experimental Analysis
The characterization of di-tert-dodecyl polysulfide and its performance in lubricants involves various analytical techniques.
Table 2: Common Analytical Methods for Di-tert-dodecyl Polysulfide
| Analytical Technique | Purpose |
| Gas Chromatography (GC) | To determine the distribution of different polysulfide chain lengths and to quantify residual mercaptans.[10] |
| High-Performance Liquid Chromatography (HPLC) | To separate and quantify the different polysulfide species in the mixture.[11] |
| Fourier-Transform Infrared Spectroscopy (FTIR) | To identify the functional groups present in the molecule and to monitor the reaction progress. |
| Thermogravimetric Analysis (TGA) | To evaluate the thermal stability of the compound. |
| Four-Ball Wear Test (ASTM D4172) | To assess the anti-wear properties of lubricants containing the additive. |
| Extreme Pressure Test (ASTM D2783) | To determine the load-carrying capacity of lubricants with the additive. |
A general workflow for the analysis of a lubricant containing di-tert-dodecyl polysulfide is depicted below.
Toxicology and Environmental Fate
Di-tert-dodecyl polysulfide exhibits low acute toxicity.[12][13] However, due to its poor water solubility, it may have long-lasting harmful effects on aquatic life.[3][5] It is not readily biodegradable.[3] Animal studies have shown that it is at most slightly irritating to the skin and eyes.[3] Due to its low water solubility, there is a concern for potential accumulation in the lungs if exposed to aerosols, such as in metalworking fluid mists.[3]
Table 3: Toxicological and Ecotoxicological Data
| Endpoint | Result | Species | Method | Reference |
| Acute Oral Toxicity (LD50) | > 2000 mg/kg | Rat | OECD Guideline 401 | [13] |
| Acute Dermal Toxicity (LD50) | > 2000 mg/kg | Rat | OECD Guideline 402 | - |
| Acute Inhalation Toxicity (LC50) | > 15.5 mg/L (4h) | Rat | OECD Test Guideline 403 | [12][13] |
| Skin Irritation | Slight irritation | Rabbit | OECD Test Guideline 404 | [3] |
| Eye Irritation | Slight irritation | Rabbit | OECD Test Guideline 405 | [3] |
| Aquatic Toxicity (Fish, 96h LC50) | > 100 mg/L | Danio rerio | OECD Test Guideline 203 | [12][13] |
| Aquatic Toxicity (Daphnia, 48h EC50) | > 100 mg/L | Daphnia magna | OECD Guideline 202 | [12][13] |
| Aquatic Toxicity (Algae, 72h EC50) | > 100 mg/L | Pseudokirchneriella subcapitata | OECD Test Guideline 201 | [12][13] |
It is important to note that while some sources indicate a potential use as a stabilizing agent in pharmaceutical formulations, its primary and well-documented application is in industrial lubricants.[14] Further research would be needed to validate its suitability for any drug development applications.
References
- 1. lookchem.com [lookchem.com]
- 2. vanderbiltchemicals.com [vanderbiltchemicals.com]
- 3. books.publisso.de [books.publisso.de]
- 4. DI-TERT-DODECYL POLYSULFIDE CAS#: 68425-15-0 [m.chemicalbook.com]
- 5. echemi.com [echemi.com]
- 6. alfa-chemistry.com [alfa-chemistry.com]
- 7. 68425-15-0 CAS MSDS (DI-TERT-DODECYL POLYSULFIDE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
- 8. chembk.com [chembk.com]
- 9. data.epo.org [data.epo.org]
- 10. scispace.com [scispace.com]
- 11. researchgate.net [researchgate.net]
- 12. cpchem.com [cpchem.com]
- 13. cpchem.com [cpchem.com]
- 14. Di-tert-dodecyl Polysulfide | 68425-15-0 | Chemical Bull Pvt. Ltd. [chemicalbull.com]
